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Compound Name:
3-Amino-6-bromopyrazine-2-

carboxamide

Cat. No.: B173501 Get Quote

An In-Depth Technical Guide to 3-Amino-6-bromopyrazine-2-carboxamide: Properties,

Applications, and Experimental Considerations

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 3-Amino-6-bromopyrazine-2-
carboxamide, a key organic building block. It delves into its core physicochemical properties,

its critical role as a versatile intermediate in pharmaceutical and agrochemical research, and

practical considerations for its handling, synthesis, and analysis. The information is structured

to provide not just procedural steps but also the scientific rationale behind them, ensuring a

deeper understanding for researchers and developers.

Section 1: Core Molecular Profile
3-Amino-6-bromopyrazine-2-carboxamide is a heterocyclic organic compound whose

structure is foundational for further chemical synthesis. Its unique arrangement of a pyrazine

ring substituted with amino, bromo, and carboxamide functional groups makes it a valuable

scaffold in medicinal and agricultural chemistry.[1]

Table 1: Chemical Identifiers and Properties
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Property Value Source(s)

Molecular Weight 217.03 g/mol [1][2][3]

Molecular Formula C₅H₅BrN₄O [1][2][3]

CAS Number 17890-77-6 [2]

Appearance
White to orange to green

powder/crystal
[1]

Melting Point 216 °C [1]

Purity Typically ≥97% [2][3]

| MDL Number | MFCD13689185 |[1] |

Storage and Handling: The compound should be stored at room temperature.[1][3] Due to its

chemical nature, it is often supplied under an inert argon atmosphere to prevent degradation.[2]

Section 2: The Scientific Rationale: Applications in
Research and Development
The utility of 3-Amino-6-bromopyrazine-2-carboxamide stems from its functionality as a

versatile chemical intermediate.[1] The pyrazine core is a common motif in biologically active

molecules, and the compound's functional groups (amino, bromo, carboxamide) serve as

reactive handles for building more complex molecular architectures.

Pharmaceutical Synthesis
This compound is a cornerstone in the synthesis of novel therapeutic agents.[1] Its structure

allows for modifications that can enhance biological activity, making it a key player in drug

design.[1]

Oncology: The 3-aminopyrazine-2-carboxamide scaffold is integral to the development of

Fibroblast Growth Factor Receptor (FGFR) inhibitors, a promising class of targeted cancer

therapies.[4][5] Research has demonstrated that derivatives can block FGFR activation and

downstream signaling pathways, showing potent antitumor activity in cancer cells with FGFR

abnormalities.[4][5]
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Anti-inflammatory and Antimycobacterial Agents: The compound serves as a starting

material for creating new anti-inflammatory drugs.[1] Furthermore, derivatives have been

synthesized and evaluated for their antimycobacterial properties, with some showing

significant activity against Mycobacterium tuberculosis.[6]

Caption: Role as a versatile chemical scaffold in R&D.

Agrochemical Formulations
Beyond pharmaceuticals, this compound is explored in agricultural chemistry for the

development of novel pesticides and herbicides.[1] The presence of the bromine atom in its

structure can be particularly advantageous, as it often enhances the stability and efficacy of the

final agrochemical product.[1]

Advanced Applications
Material Science: Researchers are investigating its potential in creating new materials with

specific electronic and optical properties, which could be useful for developing advanced

sensors and devices.[1]

Biochemical Research: It is used as a tool to study enzyme interactions and metabolic

pathways, aiding in the fundamental understanding of biological processes and disease

mechanisms.[1]

Analytical Chemistry: In a laboratory setting, it can serve as a reference standard for the

accurate quantification and characterization of related compounds in various analytical

methods.[1]

Section 3: Experimental Protocols and
Methodologies
A self-validating experimental approach is crucial when working with high-purity intermediates.

The following protocols incorporate checkpoints and rationale to ensure reproducibility and

accuracy.

Secure Handling and Storage Protocol
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Proper handling is the first step in maintaining the integrity of the compound.

Receiving and Inspection: Upon receipt, visually inspect the container for any signs of

damage. Confirm the product identity against the certificate of analysis (CoA).

Inert Atmosphere Transfer: If the compound is to be used in portions, conduct transfers

inside a glovebox or under a stream of inert gas (e.g., Argon) to minimize exposure to air and

moisture. This is critical as the compound is often stored under Argon.[2]

Weighing: Use a calibrated analytical balance. Weigh the desired amount quickly and

efficiently to reduce time exposed to the ambient atmosphere.

Storage: Immediately after use, tightly reseal the container, purge with Argon if possible, and

store at room temperature away from light and moisture.[1][3]

Conceptual Synthetic Workflow: Derivative Synthesis
Direct acylation of 3-Amino-6-bromopyrazine-2-carboxamide can be challenging due to the

low nucleophilicity of the 3-amino group.[6] Therefore, a common and more effective strategy

involves using the corresponding methyl ester, Methyl 3-amino-6-bromopyrazine-2-carboxylate,

as the starting material for building more complex derivatives.[6]

Starting Material

Core Reaction

Functional Group Conversion Final Steps

Methyl 3-amino-6-
bromopyrazine-2-carboxylate

Acylation / Coupling
(e.g., Suzuki, Buchwald)

Reactant Amidation
(Conversion of ester to amide)

Intermediate

Rationale:
Ester group is less

deactivating than amide,
facilitating reaction at
the 3-amino position.

Purification
(Chromatography/Recrystallization)

Crude Product Characterization
(NMR, MS, HPLC)

Purified Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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